Cas no 1178797-21-1 (2-chloro-5-(2,4-dimethylphenyl)benzoic acid)

• Product Name: 2-chloro-5-(2,4-dimethylphenyl)benzoic acid
• CAS No: 1178797-21-1
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD12859437
• CID: 2615559
• PubChem ID: 53211201
• Update Time: 2025-05-19

2-chloro-5-(2,4-dimethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2,4-dimethylphenyl)benzoic acid
• 2-Chloro-5-(2,4-dimethylphenyl)benzoic acid, 95%
• 4-Chloro-2',4'-dimethyl[1,1'-biphenyl]-3-carboxylic acid
• 1178797-21-1
• MFCD12859437
• DTXSID00681232

• MDL： MFCD12859437
• Inchi： 1S/C15H13ClO2/c1-9-3-5-12(10(2)7-9)11-4-6-14(16)13(8-11)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： REUCDFVKKFEQFE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 260.0604073Da
• Monoisotopic Mass: 260.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-5-(2,4-dimethylphenyl)benzoic acid

Introduction to 2-chloro-5-(2,4-dimethylphenyl)benzoic acid (CAS No. 1178797-21-1)

2-chloro-5-(2,4-dimethylphenyl)benzoic acid, identified by its CAS number 1178797-21-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives, a class of molecules widely studied for their diverse biological activities and potential therapeutic applications. The structural features of 2-chloro-5-(2,4-dimethylphenyl)benzoic acid, particularly the presence of a chlorine substituent and dimethylphenyl groups, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The benzoic acid core structure is well-known for its role in various biological processes and its utility as a precursor in the synthesis of pharmaceuticals. The introduction of a chlorine atom at the 2-position and dimethyl groups at the 2,4-positions of the phenyl ring enhances the compound's interaction with biological targets, thereby modulating its pharmacological effects. This specific arrangement has been explored in recent studies for its potential in developing novel therapeutic agents.

In recent years, there has been growing interest in benzoic acid derivatives as scaffolds for drug discovery. The compound 2-chloro-5-(2,4-dimethylphenyl)benzoic acid has been investigated for its potential role in inhibiting specific enzymatic pathways associated with inflammatory and metabolic disorders. Preliminary studies suggest that this molecule may exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammation.

Moreover, the structural motif of 2-chloro-5-(2,4-dimethylphenyl)benzoic acid has been incorporated into more complex molecular frameworks to enhance binding affinity and selectivity towards target proteins. Researchers have leveraged computational chemistry techniques to optimize the compound's structure for better pharmacokinetic profiles. These efforts have led to the identification of analogs with improved solubility and reduced toxicity, making them more suitable for clinical development.

The synthesis of 2-chloro-5-(2,4-dimethylphenyl)benzoic acid involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the chlorination of a benzoic acid derivative followed by Friedel-Crafts alkylation to introduce the dimethylphenyl group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and purities. These synthetic strategies are crucial for producing sufficient quantities of the compound for both research and potential industrial applications.

From a biochemical perspective, 2-chloro-5-(2,4-dimethylphenyl)benzoic acid interacts with various biological targets due to its aromatic structure and functional groups. The chlorine atom can participate in hydrogen bonding interactions, while the dimethylphenyl group provides steric hindrance and electronic modulation. These features allow the compound to bind effectively to proteins such as kinases and transcription factors, which are often implicated in disease pathways. Such interactions have been explored in high-throughput screening campaigns to identify lead compounds for further optimization.

The pharmacological profile of 2-chloro-5-(2,4-dimethylphenyl)benzoic acid is further influenced by its metabolic stability. Studies have shown that this compound undergoes slow degradation in biological systems, allowing it to exert prolonged effects on target pathways. This characteristic is particularly advantageous in therapeutic applications where sustained activity is desired. Additionally, the compound's ability to cross cell membranes makes it a promising candidate for topical and systemic treatments.

In conclusion, 2-chloro-5-(2,4-dimethylphenyl)benzoic acid (CAS No. 1178797-21-1) represents a significant advancement in medicinal chemistry due to its unique structural features and biological activities. Its incorporation into drug discovery programs holds promise for addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.